Cas no 1822964-74-8 (METHYL 2-(PROP-2-YN-1-YL)PYRROLIDINE-2-CARBOXYLATE HYDROCHLORIDE)

• Product Name: METHYL 2-(PROP-2-YN-1-YL)PYRROLIDINE-2-CARBOXYLATE HYDROCHLORIDE
• CAS No: 1822964-74-8
• MDL: MFCD24651029
• CID: 4621313
• PubChem ID: 137699056
• Update Time: 2025-10-30

METHYL 2-(PROP-2-YN-1-YL)PYRROLIDINE-2-CARBOXYLATE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• METHYL 2-(PROP-2-YN-1-YL)PYRROLIDINE-2-CARBOXYLATE HYDROCHLORIDE

• MDL： MFCD24651029

Additional information on METHYL 2-(PROP-2-YN-1-YL)PYRROLIDINE-2-CARBOXYLATE HYDROCHLORIDE

METHYL 2-(PROP-2-YN-1-YL)PYRROLIDINE-2-CARBOXYLATE HYDROCHLORIDE: A Comprehensive Overview

The compound METHYL 2-(PROP-2-YN-1-YL)PYRROLIDINE-2-CARBOXYLATE HYDROCHLORIDE, with the CAS number 1822964-74-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrrolidine ring with a propargyl group and a methyl ester moiety. The hydrochloride salt form further enhances its stability and solubility, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules. The presence of the propargyl group (PROP-2-YN-1-YL) introduces interesting electronic and steric properties, which can be exploited in designing molecules with specific biological activities. For instance, researchers have explored its role as a precursor in the synthesis of complex heterocyclic compounds, which are often found in natural products and pharmaceutical agents.

The pyrrolidine ring (PYRROLIDINE) is a five-membered nitrogen-containing ring that is known for its versatility in organic synthesis. In this compound, the ring is substituted at the 2-position with both the propargyl group and a methyl ester group (METHYL CARBOXYLATE). This substitution pattern not only influences the physical properties of the molecule but also plays a crucial role in its reactivity. The hydrochloride salt form ensures that the nitrogen atom remains protonated, which can be advantageous in certain synthetic transformations.

One of the most promising aspects of this compound is its potential in medicinal chemistry. The methyl ester group (METHYL ESTER) can serve as a bioisostere or a protecting group during synthesis, while the propargyl group offers opportunities for click chemistry reactions. These features make it an ideal candidate for exploring new drug leads with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity of this compound. Quantum mechanical studies have revealed that the propargyl group introduces significant electron-withdrawing effects, which can influence the molecule's interaction with biological targets. Additionally, molecular dynamics simulations have provided insights into its conformational flexibility, which is critical for understanding its binding modes to proteins or enzymes.

In terms of synthesis, this compound can be prepared via a variety of methods, including nucleophilic substitution and cyclization reactions. The choice of synthetic route depends on the availability of starting materials and the desired scale of production. For example, one efficient method involves the reaction of an appropriate alkyne with a pyrrolidine derivative under catalytic conditions.

The applications of this compound extend beyond drug discovery. Its unique structure makes it a valuable tool in chemical education and research. Students and researchers can use it to study fundamental concepts such as stereochemistry, reaction mechanisms, and molecular modeling. Furthermore, its use as an intermediate in organic synthesis highlights its importance in building complex molecular architectures.

In conclusion, METHYL 2-(PROP-2-YN-1-YL)PYRROLIDINE-2-CARBOXYLATE HYDROCHLORIDE is a versatile and intriguing compound that continues to captivate scientists across various disciplines. With ongoing research into its properties and applications, this molecule holds great promise for advancing both basic and applied sciences.